![molecular formula C13H9F2N B3048655 2,7-Difluoro-9h-fluoren-4-amine CAS No. 1785-08-6](/img/structure/B3048655.png)
2,7-Difluoro-9h-fluoren-4-amine
Overview
Description
2,7-Difluoro-9h-fluoren-4-amine (DFFA) is an organic compound that belongs to the group of fluorene derivatives. It has a molecular formula of C13H9F2N and a molecular weight of 217.21 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a fluorene backbone with two fluorine atoms at the 2 and 7 positions and an amine group at the 4 position .Scientific Research Applications
Photophysical Properties and Electroluminescence
Research indicates that polyfluorene derivatives, including those related to 2,7-difluoro-9H-fluoren-4-amine, exhibit significant photophysical properties due to intramolecular/intermolecular hydrogen bonding and π–π stacking interactions. These characteristics are crucial for the development of devices like polymer light-emitting diodes (PLEDs), where pure blue electroluminescence has been achieved, highlighting their potential in display technologies (Guo et al., 2009).
Two-Photon Absorption
The synthesis of fluorene derivatives, including those akin to this compound, has been achieved through Ullmann amination reactions, providing materials with high two-photon absorptivity. This property is particularly relevant for applications in two-photon fluorescence microscopy, offering a tool for deep-tissue imaging and photodynamic therapy (Belfield et al., 2000).
Dendritic Structures for Enhanced Device Performance
A study on a novel dendritic polyfluorene derivative containing triphenylamine revealed that such structures could significantly enhance the thermal stability, hole-injecting, and transporting capabilities of organic light-emitting diodes (OLEDs). This suggests that incorporating specific functional groups into the fluorene core, similar to this compound, can lead to improved device performance and efficiency (Li et al., 2005).
Fluorescence Probes for Solvation Dynamics
Derivatives of fluorenes, such as this compound, have been synthesized for use as fluorescence probes in studying femtosecond solvation dynamics. This application highlights the relevance of fluorene derivatives in advanced spectroscopic techniques for understanding solvent-solute interactions at ultrafast timescales (Saroja et al., 2004).
Three-Photon Absorption for Near-IR Region
New fluorophores based on fluorene, including those related to this compound, exhibit significant intrinsic three-photon absorption in the near-infrared region. This characteristic opens up potential applications in areas such as deep-tissue imaging and three-photon excited fluorescence microscopy, providing a non-invasive tool for biological research (Suo et al., 2005).
Mechanism of Action
Target of Action
Fluorene derivatives have been known to exhibit a broad range of pharmaceutical potential .
Mode of Action
It’s worth noting that fluorene derivatives have been synthesized and evaluated for their antimicrobial activity against some multidrug-resistant strains and examined for cytotoxic activity against various cell lines . The binding interaction of the synthesized compound with the active sites of enzymes has been identified by fluorescence-activated cell sorting (FACS) analysis and molecular docking study .
Biochemical Pathways
Fluorene derivatives have been associated with a variety of biological research and drug industry areas .
Result of Action
Some fluorene-based compounds have shown remarkable activity against certain cell lines when compared to reference drugs .
Biochemical Analysis
Biochemical Properties
It is known that fluorinated fluorenones, which include 2,7-Difluoro-9h-fluoren-4-amine, are the starting materials for polyhalogenated dibenzochrysenes
Cellular Effects
It is known that similar compounds can have significant effects on cell function . For example, 2,7-dichloro-9H-fluorene-based thiazolidinone and azetidinone analogues have been shown to have antimicrobial and anticancer activity .
Molecular Mechanism
It is known that similar compounds can interact with the active sites of enzymes such as dihydrofolate reductase . These interactions can lead to changes in gene expression and enzyme activity.
Temporal Effects in Laboratory Settings
It is known that similar compounds can have long-term effects on cellular function .
Dosage Effects in Animal Models
It is known that similar compounds can have significant effects at high doses .
Metabolic Pathways
It is known that similar compounds can interact with various enzymes and cofactors .
Transport and Distribution
It is known that similar compounds can interact with various transporters and binding proteins .
Subcellular Localization
It is known that similar compounds can be directed to specific compartments or organelles .
properties
IUPAC Name |
2,7-difluoro-9H-fluoren-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2N/c14-9-1-2-11-7(4-9)3-8-5-10(15)6-12(16)13(8)11/h1-2,4-6H,3,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMJCEXDHFDLYJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)F)C3=C1C=C(C=C3N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60293678 | |
Record name | 2,7-difluoro-9h-fluoren-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60293678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1785-08-6 | |
Record name | NSC91428 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91428 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,7-difluoro-9h-fluoren-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60293678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.